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Compound of Interest

Compound Name: Erbium(III) iodide

CAS No.: 13813-42-8

Cat. No.: B085353 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for troubleshooting and removing oxide impurities from Erbium(III)
iodide (ErI₃) samples. Adherence to the protocols and safety measures outlined within is

critical for ensuring the integrity of your experiments and the quality of your results.

I. Understanding the Challenge: The Nature of
Erbium(III) Iodide and its Oxide Impurities
Erbium(III) iodide is a hygroscopic, pink to reddish-brown solid that is reactive with moisture.

This inherent reactivity is the primary source of oxide impurity formation. When exposed to air

and moisture, ErI₃ can hydrolyze to form erbium oxides (Er₂O₃) and hydrogen iodide.[1][2] The

presence of these oxide impurities can significantly impact the performance of ErI₃ in its

various applications, including as a precursor in the synthesis of other erbium compounds and

in materials science.

Erbium(III) oxide is a stable, pink, paramagnetic solid that is insoluble in water.[3][4] Its

presence in an ErI₃ sample can be identified by a change in the physical appearance of the

sample, from a crystalline, colored solid to a more powdered, pale pink substance.

II. Troubleshooting Guide: Identifying and
Addressing Oxide Impurities
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This section provides a systematic approach to identifying and resolving issues related to oxide

impurities in your Erbium(III) iodide samples.

Initial Assessment Workflow
The following diagram illustrates a logical workflow for assessing the purity of your ErI₃ sample

and determining the appropriate course of action.
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Initial Assessment

Purity Confirmation

Remediation

Start: 
 Visually Inspect ErI₃ Sample

Is the sample a uniform crystalline solid with the expected color?

Does the sample appear powdered, discolored, or contain visible white/pink specks?

No

Proceed with experiment, ensuring inert atmosphere handling.

Yes

Suspect oxide contamination. 
 Proceed to analytical characterization.

Purification required. 
 Select appropriate method (e.g., sublimation, reaction with a halogenating agent).
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Preparation

Purification

Recovery

Clean and dry sublimation apparatus.

Load crude ErI₃ under inert atmosphere.

Evacuate apparatus to < 10⁻³ torr.

Heat sample to 600-800°C.

Collect sublimed ErI₃ on a cool surface.

Cool apparatus to room temperature under vacuum.

Backfill with inert gas.

Recover purified ErI₃ under inert atmosphere.

Click to download full resolution via product page

Caption: Workflow for the purification of ErI₃ by vacuum sublimation.
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IV. Safety Precautions
Handling: Erbium(III) iodide should be handled in a well-ventilated area, preferably in a

fume hood or glovebox, to avoid inhalation of dust. [1]* Personal Protective Equipment

(PPE): Always wear appropriate PPE, including safety glasses with side shields, a lab coat,

and gloves when handling ErI₃ and its reagents. [1]* Moisture Sensitivity: ErI₃ is moisture-

sensitive. [5]All handling and storage should be done under a dry, inert atmosphere to

prevent degradation.

Disposal: Dispose of waste ErI₃ and any contaminated materials in accordance with local,

state, and federal regulations. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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